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Compound of Interest

Compound Name: 2-Chlorohypoxanthine

Cat. No.: B080948

An In-Depth Technical Guide to 2-
Chlorohypoxanthine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Chlorohypoxanthine, a purine
analog of significant interest in biochemical and pharmaceutical research. Due to its structural
similarity to endogenous purines, this compound holds potential for investigation in various
cellular processes, including nucleic acid synthesis and purine metabolism. This document
consolidates available data on its chemical properties, synthesis, and potential biological
relevance, offering a valuable resource for professionals in drug discovery and development.

Core Chemical and Physical Data

Precise identification of a chemical compound is fundamental for research and development. 2-
Chlorohypoxanthine, also known by its systematic name 2-Chloro-1,7-dihydro-6H-purin-6-
one, is a chlorinated derivative of the naturally occurring purine hypoxanthine. While not as
extensively documented as other purine analogs, its core identifiers have been reported.
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Property Value Source

CAS Number 6592-54-7 Pharmaffiliates[1]
Molecular Formula CsH3CIN4O Pharmaffiliates[1]
Molecular Weight 170.56 g/mol Pharmaffiliates[1]

Synthesis of 2-Chlorohypoxanthine

The synthesis of a 2-chloro-hypoxanthine base is a key step in the production of related
nucleoside analogs, such as 2-Chloro-2'-deoxyinosine. While a specific, detailed protocol solely
for the synthesis of 2-Chlorohypoxanthine is not widely published, the general methodology
involves the chlorination of a suitable purine precursor. A common starting material for such
syntheses is guanine or its derivatives.

A plausible synthetic pathway can be extrapolated from procedures for analogous compounds.
This typically involves the diazotization of the 2-amino group of a guanine derivative, followed
by a Sandmeyer-type reaction to introduce the chlorine atom.

Below is a conceptual workflow for the synthesis of 2-Chlorohypoxanthine from a guanine
precursor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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